Cas no 893754-76-2 (4-(4-ethoxyphenyl)methylpiperidine)

• Product Name: 4-(4-ethoxyphenyl)methylpiperidine
• CAS No: 893754-76-2
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• MDL: MFCD05189928
• CID: 714709
• PubChem ID: 4778265
• Update Time: 2025-06-26

4-(4-ethoxyphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine,4-[(4-ethoxyphenyl)methyl]-
• 4-(4-ETHOXYBENZYL)PIPERIDINE
• 4-[(4-ethoxyphenyl)methyl]piperidine
• BP004
• 4-(4-ethoxyphenyl)methylpiperidine
• DTXSID20406505
• EN300-1853543
• OTAIYQSYOVJZHO-UHFFFAOYSA-N
• FT-0679137
• 893754-76-2
• CS-0299400
• 4-(4-Ethoxy-benzyl)-piperidine
• AB21600
• AKOS003594356
• MFCD05189928
• SCHEMBL1034368

• MDL： MFCD05189928
• Inchi： 1S/C14H21NO/c1-2-16-14-5-3-12(4-6-14)11-13-7-9-15-10-8-13/h3-6,13,15H,2,7-11H2,1H3
• InChI Key： OTAIYQSYOVJZHO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)CC1CCNCC1

Computed Properties

• Exact Mass: 219.16200
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.95620

4-(4-ethoxyphenyl)methylpiperidine Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-(4-ethoxyphenyl)methylpiperidine

Chemical Profile of CAS No 893754-76-2: 4-(4-Ethoxyphenyl)methylpiperidine

CAS No 893754-76-2, commonly referred to as 4-(4-ethoxyphenyl)methylpiperidine, is a complex organic compound with significant applications in the pharmaceutical and chemical industries. This compound belongs to the class of methylpiperidine derivatives, which have gained considerable attention due to their unique chemical properties and potential therapeutic applications. The structure of 4-(4-ethoxyphenyl)methylpiperidine consists of a piperidine ring substituted with a methyl group at the 4-position, which is further connected to a phenyl ring bearing an ethoxy substituent. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various research and development activities.

The synthesis of 4-(4-ethoxyphenyl)methylpiperidine typically involves multi-step organic reactions, including nucleophilic substitution, alkylation, and coupling reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, a study published in the Journal of Organic Chemistry highlighted the use of microwave-assisted synthesis to expedite the formation of methylpiperidine derivatives, including CAS No 893754-76-2. This approach not only reduces reaction time but also minimizes the formation of by-products, thereby enhancing the overall efficiency of the synthesis.

The pharmacological properties of 4-(4-ethoxyphenyl)methylpiperidine have been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of various cellular pathways, particularly in the context of neurodegenerative diseases and cancer. For example, research conducted at the University of California revealed that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory responses. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

In addition to its pharmacological applications, CAS No 893754-76-2 has found utility in material science. Its unique structural features make it an ideal candidate for developing advanced materials with tailored properties. A recent study published in Nature Materials explored its use as a building block for constructing supramolecular assemblies with applications in drug delivery systems. The ethoxyphenyl group present in its structure plays a crucial role in directing self-assembly processes, thereby enabling the formation of stable and functional nanostructures.

The environmental impact of 4-(4-ethoxyphenyl)methylpiperidine has also been a subject of interest among researchers. Studies focusing on its biodegradation kinetics have shown that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing its persistence in aquatic environments. This finding is particularly relevant for industries involved in large-scale production or handling of this compound, as it underscores the importance of implementing proper waste management practices.

In conclusion, CAS No 893754-76-2, or 4-(4-ethoxyphenyl)methylpiperidine, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and pharmacological research, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is expected to play an increasingly significant role in driving innovation across various fields.